Cas no 651749-13-2 (Benzoic acid,3-[2-oxo-3-[5-(trifluoromethyl)-2-pyridinyl]-1-imidazolidinyl]-)

Benzoic acid,3-[2-oxo-3-[5-(trifluoromethyl)-2-pyridinyl]-1-imidazolidinyl]- structure
651749-13-2 structure
Product Name:Benzoic acid,3-[2-oxo-3-[5-(trifluoromethyl)-2-pyridinyl]-1-imidazolidinyl]-
CAS No:651749-13-2
MF:C16H12F3N3O3
MW:351.279994010925
CID:403427
Update Time:2024-01-29

Benzoic acid,3-[2-oxo-3-[5-(trifluoromethyl)-2-pyridinyl]-1-imidazolidinyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3-[2-oxo-3-[5-(trifluoromethyl)-2-pyridinyl]-1-imidazolidinyl]-
    • Benzoic acid, 3-[2-oxo-3-[5-(trifluoromethyl)-2-pyridinyl]-1-imidazolidinyl]-
    • Inchi: 1S/C16H12F3N3O3/c17-16(18,19)11-4-5-13(20-9-11)22-7-6-21(15(22)25)12-3-1-2-10(8-12)14(23)24/h1-5,8-9H,6-7H2,(H,23,24)
    • InChI Key: DUSQNDPIEZPKQT-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=CC(N2C(=O)N(C3=NC=C(C(F)(F)F)C=C3)CC2)=C1

Computed Properties

  • Exact Mass: 351.08316

Experimental Properties

  • Density: 1.494±0.06 g/cm3(Predicted)
  • Boiling Point: 525.9±50.0 °C(Predicted)
  • PSA: 73.74
  • pka: 4.23±0.10(Predicted)

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